Cas no 23432-46-4 (4-Quinolinol, 8-nitro-)

• Product Name: 4-Quinolinol, 8-nitro-
• CAS No: 23432-46-4
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 252050
• PubChem ID: 288542
• Update Time: 2025-11-07

4-Quinolinol, 8-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 8-nitro-
• 4-HYDROXY-8-NITROQUINOLINE
• 4-Hydroxy-8-nitrochinolin
• 8-Nitro-chinazolin
• 8-Nitro-chinolin-4-ol
• 8-nitro-quinazoline
• 8-nitro-quinolin-4-ol
• Quinazoline,8-nitro
• 8-Nitroquinolin-4-ol
• 8-nitroquinolin-4(1H)-one
• 23833-95-6
• 8-nitro-1H-quinolin-4-one
• NSC-149795
• SB67952
• AKOS006289043
• SCHEMBL6537493
• DTXSID50946641
• 1,4-dihydro-8-nitro-4-oxoquinoline
• 1,4-dihydro-4-oxo-8-nitroquinoline
• 23432-46-4
• CHEMBL1078566
• MMLGHJCPFCGNEY-UHFFFAOYSA-N
• NSC149795

• Inchi： 1S/C9H6N2O3/c12-8-4-5-10-9-6(8)2-1-3-7(9)11(13)14/h1-5H,(H,10,12)
• InChI Key： MMLGHJCPFCGNEY-UHFFFAOYSA-N
• SMILES： O=C1C=CNC2C(=CC=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.419
• Boiling Point: 346.8°Cat760mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.636
• PSA: 78.94000
• LogP: 2.37180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 4-Quinolinol, 8-nitro-

Introduction to 4-Quinolinol, 8-nitro- (CAS No: 23432-46-4)

4-Quinolinol, 8-nitro- (CAS No: 23432-46-4) is a nitro-substituted derivative of quinolinol, a heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the quinoline family, which has been extensively studied for its pharmacological properties. The nitro group at the 8-position introduces unique reactivity and electronic characteristics, making it a valuable scaffold for drug discovery and molecular studies.

The structural features of 4-Quinolinol, 8-nitro- contribute to its versatility in chemical synthesis and biological interactions. The presence of both hydroxyl and nitro functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. This compound has garnered attention in recent years due to its role in developing novel therapeutic agents and understanding molecular mechanisms in biological systems.

In the realm of pharmaceutical research, 4-Quinolinol, 8-nitro- has been explored for its potential antimicrobial and anticancer properties. Studies have demonstrated that nitroquinolines can exhibit inhibitory effects on various pathogens and cancer cell lines. The nitro group enhances the compound's ability to interact with biological targets, making it a promising candidate for further development. Recent advancements in medicinal chemistry have focused on optimizing the structure of nitroquinolines to improve their efficacy and reduce potential side effects.

One of the most intriguing aspects of 4-Quinolinol, 8-nitro- is its role as a precursor in synthesizing more complex molecules. Researchers have utilized this compound to develop novel derivatives with enhanced pharmacological activity. For instance, modifications at the 4-position hydroxyl group have led to the discovery of compounds with improved bioavailability and target specificity. These findings highlight the importance of 4-Quinolinol, 8-nitro- as a building block in drug design.

The biochemical properties of 4-Quinolinol, 8-nitro- have also been studied in detail. Its ability to undergo redox reactions makes it a valuable tool in understanding electron transfer processes in biological systems. Additionally, its interaction with enzymes and receptors has been investigated as part of efforts to develop targeted therapies. The nitro group's redox-active nature allows it to participate in various chemical reactions, including nucleophilic aromatic substitution and reduction reactions, which are crucial in synthetic organic chemistry.

Recent research has also explored the environmental impact of 4-Quinolinol, 8-nitro- and its derivatives. Studies have shown that certain nitroquinolines can exhibit biodegradability under specific conditions, suggesting potential applications in environmental remediation. However, further research is needed to fully understand their ecological footprint. This area of study is particularly important as industries seek sustainable alternatives for chemical synthesis.

The synthesis of 4-Quinolinol, 8-nitro- involves multi-step organic reactions that highlight the compound's synthetic utility. Common methods include nitration of quinoline derivatives followed by functional group transformations. These synthetic pathways have been optimized over time to improve yield and purity, making 4-Quinolinol, 8-nitro- readily accessible for research purposes. The availability of high-quality starting materials has facilitated numerous studies on its pharmacological properties.

In conclusion,4-Quinolinol, 8-nitro-* (CAS No: 23432-46-4) is a multifaceted compound with significant applications in pharmaceutical research and biochemical studies. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents and understanding biological mechanisms. As research continues to uncover new applications for this compound, its importance in science and medicine is likely to grow further.